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Compound of Interest

Compound Name: Antibacterial agent 195

Cat. No.: B12367567

For Researchers, Scientists, and Drug Development Professionals

Disclaimer:Antibacterial Agent 195 is a hypothetical compound based on the fluoroquinolone
class of antibiotics. The data and protocols presented herein are representative examples
intended to serve as a technical guide. All information is synthesized from established scientific
principles for illustrative purposes.

Introduction

The rise of antibiotic-resistant bacteria presents a formidable challenge to global health. In
response, the development of novel antibacterial agents with unique structural motifs and
potent activity is of paramount importance. This guide details the synthesis, characterization,
and biological evaluation of Antibacterial Agent 195, a novel synthetic fluoroquinolone
derivative. Quinolones are a class of broad-spectrum antibiotics that function by inhibiting
bacterial DNA gyrase and topoisomerase 1V, enzymes essential for DNA replication,
transcription, and repair.[1][2][3] The structural modifications incorporated into Agent 195 are
designed to enhance its efficacy against both Gram-positive and Gram-negative pathogens,
including strains resistant to earlier-generation quinolones.

Synthesis of Antibacterial Agent 195

The synthesis of Agent 195 is accomplished via a robust three-step process starting from
commercially available reagents. The workflow is designed for scalability and high purity of the
final product.
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Experimental Workflow Diagram

The logical flow of the synthesis, purification, and characterization process is outlined below.
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Step 1: Gould-Jacobs Reaction
(Aniline Derivative + Diethyl Ethoxymethylenemalonate)

Heat

Intermediate 1

(4-Hydroxyquinoline)

Base (K2CO3)

\4

Step 2: N-Alkylation
(Intermediate 1 + Alkyl Halide)

Intermediate 2

(N-Alkylated Quinolone)

Heat

A4

Step 3: Nucleophilic Aromatic Substitution
(Intermediate 2 + Piperazine Derivative)

Crude Agent 195

Purification
(Recrystallization)

Pure Agent 195

Characterization
(NMR, MS, IR, MP)

Biological Evaluation
(MIC Assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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